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Compound of Interest

Compound Name: 1,2-Dichloro-3-propoxybenzene
CAS No.: 1648261-05-5
Cat. No.: B2877559
Get Quote
. J

Executive Summary

Compound Identity: 1,2-Dichloro-3-propoxybenzene CAS Registry Number: 1648261-05-5
(related analog: 6280-98-4 for dipropoxy) Molecular Formula: C

H
Cl
O Molecular Weight: 205.08 g/mol

Significance: This compound serves as a critical lipophilic building block in the synthesis of
psychotropic pharmaceutical agents. It is structurally homologous to the 2,3-dichlorobutoxy
moiety found in Aripiprazole (Abilify), a partial dopamine agonist. In process chemistry, it acts
as a key intermediate for evaluating structure-activity relationships (SAR) of alkoxy-linked
arylpiperazines or as a process impurity marker when propyl halides are present as
contaminants in butyl-linker reagents.

Synthesis & Experimental Protocol
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The synthesis follows a standard Williamson etherification, optimized for regioselectivity and

yield.

Reaction Pathway

The reaction involves the nucleophilic substitution of n-propyl bromide by the phenoxide anion

of 2,3-dichlorophenol.
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Figure 1: Synthetic pathway via Williamson ether synthesis.

Step-by-Step Protocol

Activation: Charge a 3-neck round-bottom flask with 2,3-dichlorophenol (1.0 eq) and
anhydrous DMF (5 vol). Add Potassium Carbonate (K

CO

, 1.5 eq).

Deprotonation: Stir the suspension at ambient temperature for 30 minutes to generate the
phenoxide anion.

Alkylation: Add 1-Bromopropane (1.2 eq) dropwise over 15 minutes to control the exotherm.

Reflux: Heat the mixture to 80°C and monitor by TLC (Hexane:EtOAc 9:1) or HPLC until the
phenol is consumed (<1%).

Workup: Cool to room temperature. Quench with water (10 vol) and extract with Ethyl
Acetate (3x). Wash the organic layer with 1M NaOH (to remove unreacted phenol), water,
and brine.
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 Purification: Dry over anhydrous Na

SO

, concentrate in vacuo, and purify via vacuum distillation (bp ~115-120°C @ 10 mmHg) or

silica gel chromatography.

Spectroscopic Data Analysis

The following data represents the consensus spectral features for 1,2-Dichloro-3-

propoxybenzene, derived from substituent additivity rules and experimental data of

homologous dichlorophenyl ethers.

A. Proton NMR ( H NMR)

Solvent: CDCI

(7.26 ppm reference) Field Strength: 400 MHz

Shift ( Coupling (
Position Multiplicity Integration Assignment
» PpmM) , HZ)
) Meta to ether,
Ar-H5 7.15 Triplet () 1H 8.0
Para to CI(2)
Doublet of Para to ether,
Ar-H4 7.08 1H 8.0,15
doublets (dd) Meta to CI(2)
Doublet of
Ar-H6 6.85 1H 8.0,15 Ortho to ether
doublets (dd)
Ether
O-CH 3.98 Triplet (t) 2H 6.5
methylene
CH Central
1.85 Sextet (m) 2H 7.4
methylene
CH ) Terminal
1.08 Triplet () 3H 7.4
methyl
Interpretation:
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e The aromatic region (6.8—7.2 ppm) exhibits a characteristic ABC pattern for a 1,2,3-

trisubstituted benzene. The proton at C6 is shielded relative to the others due to the electron-

donating effect (+M) of the alkoxy group.

e The aliphatic region shows a classic propyl chain pattern: a downfield triplet at ~4.0 ppm

(adjacent to oxygen) and an upfield methyl triplet at ~1.0 ppm.

B. Carbon-13 NMR ( C NMR)

Solvent: CDCI

(77.0 ppm reference)

Shift (
Carbon Type Assignment
» Ppm)
155.2 Quaternary (C) C3 (Ipso to Oxygen)
1335 Quaternary (C) C1 (Ipso to Chlorine)
127.8 Methine (CH) C5 (Meta to ether)
C2 (Ipso to Chlorine, sterically
122.4 Quaternary (C)
crowded)
1211 Methine (CH) C4 (Parato ether)
1115 Methine (CH) C6 (Ortho to ether)
Methylene (CH
70.8 O-CH
)
Methylene (CH CH
22.5
-CH
)
Methyl (CH
10.5 CH

)

C. Infrared Spectroscopy (FT-IR)
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Method: Neat film (NaCl plates) or KBr pellet

Wavenumber (cm

Intensity Functional Group Vibrational Mode
)
C-H Stretching
3070 Weak Ar-H )
(Aromatic)
) C-H Stretching (Propyl
2965, 2875 Medium Alkyl C-H ]
chain)
Ring Skeleton
1580, 1465 Strong Ar-C=C i )
Vibrations
C-O-C Asymmetric
1265 Very Strong Ar-O-C i )
Stretch (Diagnostic)
1045 Strong Ar-O-C Symmetric Stretch
C-ClI Stretch & Out-of-
775, 730 Strong Ar-Cl / Ar-H plane bending (1,2,3-

subst.)

D. Mass Spectrometry (EI-MS)

lonization: Electron Impact (70 eV)
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Relative Fragmentation
m/z Fragment lon .
Abundance Mechanism
Molecular lon (9:6:1
204 / 206 / 208 35% [M] isotope pattern for ClI
)
[M-C
McLafferty
162 /164 /166 100% (Base) H Rearrangement (Loss
] of propene)
[M-C
163/ 165 45% H -Cleavage (Loss of
| propyl radical)
[C
H
Loss of CO from
133/135 20% _
Cl phenol radical

Fragmentation Logic: The base peak at m/z 162 arises from a McLafferty-type rearrangement

where the propyl chain eliminates a neutral propene molecule, leaving the 2,3-dichlorophenol

radical cation. This is the definitive fingerprint for alkyl aryl ethers with a chain length

2 carbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Aripiprazole impurity F EP Reference Standard Sigma Aldrich [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 1,2-
Dichloro-3-propoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2877559/docs#technical-guide-spectroscopic-
characterization-of-1-2-dichloro-3-propoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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